2-(1-adamantyl)-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(oxolan-2-ylmethyl)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C23H32N2O2/c26-22(14-23-11-18-8-19(12-23)10-20(9-18)13-23)25(16-21-2-1-7-27-21)15-17-3-5-24-6-4-17/h3-6,18-21H,1-2,7-16H2
• InChI Key: UAYRZISORXHARV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN(CC2=CC=NC=C2)C(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(1-adamantyl)-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)acetamide involves complex chemical reactions. For instance, reactions of pyridine 1-oxides with 1-adamantanethiol in acetic anhydride led to the production of sulfide mixtures, indicating the potential for creating complex adamantyl-substituted compounds through substitution reactions (Prachayasittikul, Doss, & Bauer, 1991). These methodologies can be adapted for the synthesis of the specified compound by carefully controlling the reaction conditions and substituents.

Molecular Structure Analysis

The molecular structure of compounds similar to 2-(1-adamantyl)-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)acetamide has been determined through various analytical techniques. For example, N-(1-Adamantyl)acetamide crystallizes in the C2/c space group, demonstrating how adamantyl-substituted compounds exhibit specific crystalline structures, which could infer the crystalline behavior of the compound (Mizoguchi, Takayuki, & Kashino, 1997).

Chemical Reactions and Properties

Chemical reactions involving adamantyl-substituted compounds often result in the formation of complex structures with unique properties. The reaction of pyridine 1-oxide with 1-adamantanethiol in acetic anhydride, for instance, yields various sulfur-substituted pyridines, indicating the reactivity and potential for functionalization of adamantyl compounds (Mikrut, Khullar, Chan, Kokosa, Bauer, & Egan, 1974).

Physical Properties Analysis

The physical properties of adamantyl-substituted compounds, such as crystallinity, melting points, and solubility, are crucial for their application in material science and pharmacology. The crystalline nature and hydrogen bonding potential of N-(1-Adamantyl)acetamide, for example, provide insights into the solid-state properties and intermolecular interactions expected of similar compounds (Mizoguchi, Takayuki, & Kashino, 1997).

Chemical Properties Analysis

The chemical properties of 2-(1-adamantyl)-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)acetamide, such as reactivity with different chemical agents, stability under various conditions, and potential for further functionalization, are essential for its application. The chemical reactivity of similar adamantyl compounds with pyridine N-oxides and thiols reveals their potential for diverse chemical transformations and applications (Prachayasittikul, Doss, & Bauer, 1991).